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Compound of Interest

Compound Name: DPP23

Cat. No.: B15561675 Get Quote

Essential Safety and Handling Guide for DPP23
This document provides critical safety and logistical information for the handling and disposal of

DPP23 (CAS No. 1262887-77-3), a cell-permeable chalcone derivative and apoptosis activator.

[1] Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure personal safety and proper experimental conduct.

Hazard Identification and Summary
DPP23 is an off-white solid compound used in research to induce apoptosis in cancer cells by

increasing reactive oxygen species (ROS).[1] While it is reported to be selective for cancer

cells, all compounds with cytotoxic potential must be handled with caution to avoid unintended

exposure. The primary routes of exposure are inhalation of the solid as a powder and skin or

eye contact. The compound is soluble in Dimethyl Sulfoxide (DMSO) and should be stored at

2-8°C.
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Hazard Classification Description Precautionary Measures

Physical State Off-white solid powder.

Avoid dust generation. Handle

in a well-ventilated area or

chemical fume hood.

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.

Use appropriate Personal

Protective Equipment (PPE) at

all times.

Mechanism of Action

Induces apoptosis via

production of Reactive Oxygen

Species (ROS).[1]

As a biologically active agent,

avoid all direct contact.

Storage Store at 2-8°C.

Ensure storage in a clearly

labeled, sealed container in a

designated refrigerator.

Solubility Soluble in DMSO (50 mg/mL).

When preparing solutions,

work in a chemical fume hood

and wear appropriate PPE.

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE is the most critical barrier to preventing exposure.[2][3]

The following table outlines the minimum PPE requirements for various tasks involving DPP23.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Aliquoti

ng (Solid)

ANSI-rated

safety glasses

with side shields

or chemical

splash goggles.

Two pairs of

nitrile gloves

(double-gloving).

Fully-buttoned

laboratory coat.

N95 respirator or

higher if not

handled in a

certified chemical

fume hood.

Solution

Preparation (in

DMSO)

Chemical splash

goggles.

Chemical-

resistant nitrile or

neoprene gloves.

Chemical-

resistant apron

over a laboratory

coat.

Required: Work

in a certified

chemical fume

hood.

Cell Culture/In

Vitro Assays

ANSI-rated

safety glasses.
Nitrile gloves. Laboratory coat.

Not required if

handling dilute

solutions in a

biological safety

cabinet.

Waste Disposal
Chemical splash

goggles.

Heavy-duty nitrile

or neoprene

gloves.

Laboratory coat.

Not generally

required if

handling sealed

waste

containers.

Proper procedure for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.
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Donning PPE (Clean Area)

Doffing PPE (At Exit)

1. Lab Coat 2. Respirator
(if required)

3. Goggles or
Face Shield

4. Gloves
(over cuffs) Wash Hands

1. Gloves
(Peel off)

2. Goggles or
Face Shield

3. Lab Coat
(Turn inside out)

4. Respirator
(if used) Wash Hands

Final Step

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and regulatory

compliance.

In the event of a spill, immediate and correct action is necessary to contain the hazard.
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Spill Occurs

Alert personnel
in the immediate area

Assess the spill
(size, location)

Evacuate if spill
is large or airborne

Major Spill

Don appropriate PPE
(goggles, double gloves,

lab coat, respirator if powder)

Cover with absorbent material
(from outside in)

Decontaminate area
(e.g., 10% bleach, then ethanol)

Collect all materials
into hazardous waste bag

Dispose of as
Chemical Hazardous Waste

Report incident to
Lab Supervisor/EHS
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Waste Generation Point

Waste Segregation & Collection

Final Disposal Path

Contaminated Solids
(Gloves, Tubes, Tips)

Solid Waste Bin
(Labeled, Lined)

Contaminated Liquids
(Media, Solvents)

Liquid Waste Carboy
(Labeled, Secondary Containment)

Contaminated Sharps
(Needles, Glassware)

Sharps Container
(Puncture-Proof, Labeled)

Satellite Accumulation Area
(<90 days)

EHS Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15561675#personal-protective-equipment-for-
handling-dpp23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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